Cas no 108438-32-0 (a-L-Mannopyranoside, methyl6-deoxy-2-O-a-L-mannopyranosyl-)

• Product Name: a-L-Mannopyranoside, methyl6-deoxy-2-O-a-L-mannopyranosyl-
• CAS No: 108438-32-0
• MF: C₁₃H₂₄O₁₀
• MW: 340.323665618896
• CID: 169475
• PubChem ID: 194780
• Update Time: 2025-04-19

a-L-Mannopyranoside, methyl6-deoxy-2-O-a-L-mannopyranosyl- Chemical and Physical Properties

Names and Identifiers

• a-L-Mannopyranoside, methyl6-deoxy-2-O-a-L-mannopyranosyl-
• methyl 2-O-mannopyranosyl-rhamnopyranoside
• Methyl 2-O-alpha-L-mannopyranosyl-alpha-L-rhamnopyranoside
• methyl 6-deoxy-2-O-alpha-L-mannopyranosyl-alpha-L-mannopyranoside
• M-Man-rha
• DTXSID70910728
• Methyl 6-deoxy-2-O-hexopyranosylhexopyranoside
• 108438-32-0
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4R,5R,6S)-4,5-dihydroxy-2-methoxy-6-methyloxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

• Inchi： 1S/C13H24O10/c1-4-6(15)9(18)11(13(20-2)21-4)23-12-10(19)8(17)7(16)5(3-14)22-12/h4-19H,3H2,1-2H3/t4-,5-,6-,7-,8+,9+,10+,11+,12-,13+/m0/s1
• InChI Key： MBCUBDZIVIXGRM-QHBPTYSQSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](CO)O1)O)O)O)[C@H]1[C@H](OC)O[C@@H](C)[C@@H]([C@H]1O)O

Computed Properties

• Exact Mass: 340.13694696g/mol
• Monoisotopic Mass: 340.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 158Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds